2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide

• IUPAC Name: 2-[(4-chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C16H18ClN3O5S2/c1-26(22,23)20(10-12-2-4-13(17)5-3-12)11-16(21)19-14-6-8-15(9-7-14)27(18,24)25/h2-9H,10-11H2,1H3,(H,19,21)(H2,18,24,25)
• InChI Key: APJABCZPNQLZLM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=C(C=C1)Cl)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C16H18ClN3O5S2
• Molecular Weight: 431.9 g/mol

Description

2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide, also known as CSMDA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It is a sulfonamide-based compound that has been shown to have significant biological activity, making it an important tool for researchers in the fields of biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in various biological processes. This inhibition can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in various biological processes, including cell proliferation, angiogenesis, and inflammation. 2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide has also been shown to have antioxidant properties, which may protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide has several advantages as a tool for scientific research. It is a well-characterized compound that has been extensively studied, making it a reliable tool for researchers. It is also relatively easy to synthesize, which makes it readily available for use in laboratory experiments. However, there are also some limitations to the use of 2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide in laboratory experiments. For example, it may have limited solubility in certain solvents, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving 2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide. One area of interest is the development of new derivatives of 2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide that may have improved biological activity. Another area of interest is the investigation of the potential use of 2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide as a treatment for various diseases, including cancer, Alzheimer's disease, and diabetes. Additionally, further studies are needed to better understand the mechanism of action of 2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide and its effects on various biological processes.

Synthesis Methods

The synthesis of 2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide is a complex process that involves several steps. The first step involves the reaction of 4-chlorobenzyl chloride with methylsulfonyl chloride to form 2-(4-chlorobenzylsulfonyl)acetophenone. This intermediate is then reacted with 4-aminobenzenesulfonamide to form the final product, 2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide.

Scientific Research Applications

2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide has been extensively studied for its potential use in various scientific research applications. It has been shown to have significant biological activity, making it an important tool for researchers in the fields of biochemistry, pharmacology, and medicinal chemistry. 2-[(4-Chlorophenyl)methyl-methylsulfonylamino]-N-(4-sulfamoylphenyl)acetamide has been used in studies to investigate its potential as a treatment for various diseases, including cancer, Alzheimer's disease, and diabetes.